
Solvent Red 179 CAS number 89106-94-5 data
sheet

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Solvent red 179

Cat. No.: B15553296 Get Quote

An In-depth Technical Guide to Solvent Red 179 (CAS No. 89106-94-5)

This technical guide provides a comprehensive overview of Solvent Red 179 (CAS No. 89106-

94-5), a yellowish-red solvent dye.[1][2] Intended for researchers, scientists, and professionals

in material science and development, this document details the dye's chemical and physical

properties, applications, and safety information. The quantitative data is presented in structured

tables for ease of reference, and a logical workflow for its primary application is visualized.

Chemical and Physical Properties
Solvent Red 179 is characterized by its good heat resistance and light fastness.[1][2] It has a

molecular structure classified as an amino ketone.[3]

Table 1: General and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15553296?utm_src=pdf-interest
https://www.precisechem.com/solvent-red-179-2-product/
http://www.xcolorpigment.com/solvent-red-179.html
https://www.precisechem.com/solvent-red-179-2-product/
http://www.xcolorpigment.com/solvent-red-179.html
http://www.worlddyevariety.com/solvent-dyes/solvent-red-179.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

C.I. Name Solvent Red 179, 564150[2][3]

CAS Registry Number 89106-94-5[3]

Molecular Formula C₂₂H₁₂N₂O[3]

Molecular Weight 320.34 g/mol [3]

Appearance Red to Dark Red Powder[4][5]

Hue Yellowish Red[1][2]

Table 2: Physical and Thermal Properties

Property Value

Melting Point 251 °C[2][5][6]

Boiling Point 611.6 ± 38.0 °C[7]

Density 0.27 - 1.40 g/cm³[2][6][7]

Heat Resistance in PS Up to 300 °C[2][5]

Decomposition Temperature Above 350 °C[8]

Table 3: Solubility Data (at 20°C)

Solvent Solubility (g/L)

Acetone 1.6[2][6]

Butyl Acetate 1.6[2][6]

Dichloromethane 8.0[6]

Ethyl Alcohol 0.9[2][6]

Methylbenzene 4.1[2][6]

Water Insoluble[8]
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Table 4: Fastness and Quality Control Properties

Property Value

Light Fastness 7-8[4][5]

Acid Resistance 5[4][5]

Alkali Resistance 5[4][5]

Moisture Content ≤ 0.5%

Ash Content ≤ 0.5%

Volatile Matter at 105°C 1.0% max[4]

Tinting Strength 95-105%[4]

Applications
Solvent Red 179 is primarily used as a colorant for a wide variety of plastics and resins due to

its high tinting strength and good migration resistance.[1][2] Its applications include the coloring

of:

Plastics: Polystyrene (PS), High Impact Polystyrene (HIPS), Acrylonitrile Butadiene Styrene

(ABS), Polycarbonate (PC), Rigid Polyvinyl Chloride (RPVC), Polymethyl Methacrylate

(PMMA), Styrene-Acrylonitrile Resin (SAN), Acrylonitrile Styrene Acrylate (AS), Polyamide 6

(PA6), Polyamide 66 (PA66), and Polyethylene Terephthalate (PET).[4][5][6]

Fibers: It is also suitable for coloring polyester fibers.[1]

Other Materials: The dye can be used in resins.[6]

Experimental Protocols
The available technical data sheets for Solvent Red 179 do not provide detailed experimental

protocols for specific research applications. The information is geared towards industrial use in

coloring plastics and other materials. A general procedure for its use in plastics would involve

incorporating the dye into the polymer matrix.
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A typical workflow for coloring plastics with Solvent Red 179 is outlined below.

Preparation

Processing

Output

Polymer Resin

Masterbatch Formulation

Solvent Red 179 Additives (e.g., UV stabilizers)

Compounding / Extrusion

Mixing & Heating

Colored Plastic Pellets

Final Product Manufacturing
(e.g., Injection Molding)

Click to download full resolution via product page

Caption: Workflow for Plastic Coloration with Solvent Red 179.

Signaling Pathways
No information regarding biological signaling pathways involving Solvent Red 179 was found in

the reviewed technical data. As an industrial dye for plastics and resins, it is not designed for
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biomedical or pharmaceutical applications and is not expected to have defined interactions with

biological signaling cascades.

Safety and Handling
According to the Material Safety Data Sheet (MSDS), Solvent Red 179 does not require a

hazard risk symbol.[8] Standard laboratory and industrial hygiene practices should be followed.

First Aid:

Skin Contact: Flush skin with flowing water.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[8]

Ingestion: Induce vomiting immediately.[8]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[8]

Personal Protective Equipment:

Hands: Rubber gloves.[8]

Eyes: Safety glasses.[8]

Respiratory: Approved respirator.[8]

Storage: Keep container tightly closed and store in a cool place.[8]

Fire Precautions: Use foam, CO₂, or dry powder extinguishers. Do not use water.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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